Cas no 112833-17-7 (1-[2-(4-methoxyanilino)-4-methyl-1,3-thiazol-5-yl]ethanone)
112833-17-7 structure
Product Name:1-[2-(4-methoxyanilino)-4-methyl-1,3-thiazol-5-yl]ethanone
CAS No:112833-17-7
MF:C13H14N2O2S
MW:262.327461719513
CID:2609626
PubChem ID:746628
Update Time:2025-04-21
1-[2-(4-methoxyanilino)-4-methyl-1,3-thiazol-5-yl]ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-[2-(4-methoxyanilino)-4-methyl-1,3-thiazol-5-yl]ethanone
- AG-690/10102043
- Z48856988
- CHEMBL2023947
- DTXSID30353617
- AKOS001065086
- SR-01000492497-1
- SMR001994970
- MLS003315835
- Ethanone, 1-[2-[(4-methoxyphenyl)amino]-4-methyl-5-thiazolyl]-
- SR-01000492497
- 112833-17-7
-
- Inchi: 1S/C13H14N2O2S/c1-8-12(9(2)16)18-13(14-8)15-10-4-6-11(17-3)7-5-10/h4-7H,1-3H3,(H,14,15)
- InChI Key: GGVWMEYEQPOQJU-UHFFFAOYSA-N
- SMILES: S1C(=NC(C)=C1C(C)=O)NC1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 262.07759887Da
- Monoisotopic Mass: 262.07759887Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 79.5Ų
1-[2-(4-methoxyanilino)-4-methyl-1,3-thiazol-5-yl]ethanone Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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